Cas no 182760-06-1 (Ravuconazole)

Ravuconazole is a triazole antifungal agent with broad-spectrum activity against pathogenic fungi, including Candida, Aspergillus, and Cryptococcus species. Its mechanism of action involves inhibition of fungal cytochrome P450-dependent 14α-demethylase, disrupting ergosterol biosynthesis and compromising cell membrane integrity. Ravuconazole exhibits favorable pharmacokinetic properties, such as prolonged half-life and high tissue penetration, enabling less frequent dosing compared to other azoles. It demonstrates potent in vitro and in vivo efficacy, particularly against azole-resistant strains, due to its strong binding affinity to the target enzyme. The compound's stability and low toxicity profile make it a promising candidate for systemic antifungal therapy, including invasive infections. Clinical studies highlight its potential for both oral and intravenous administration.

Ravuconazole structure

Product Name:Ravuconazole

CAS No:182760-06-1

MF:C₂₂H₁₇F₂N₅OS

MW:437.465089559555

MDL:MFCD00941002

CID:834550

PubChem ID:467825

Update Time:2025-06-09

Ravuconazole Chemical and Physical Properties

Names and Identifiers

- 4-[2-[(2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)b utan-2-yl]-1,3-thiazol-4-yl]benzonitrile
- Ravuconazole
- RAVUCONAZOLE,OFF-WHITE SOLID
- BMS 207147
- ER 30346
- RCZ
- 4-[2-[(1R,2R)-2-(2,4-Difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]benzonitrile
- BMS-207147
- ER-30346
- Aids057176
- Aids-057176
- Ravuconazole, BMS-207147
- Benzonitrile, 4-[2-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-
- Bms-207,147
- BMS-207147/Ravuconazole
- 95YH599JWV
- BMS-20714
- NS00066831
- p-(2-((alphaR,betaR)-2,4-Difluoro-beta-hydroxy-alpha-methyl-beta-(1H-1,2,4-triazol-1-ylmethyl)phenethyl)-4-thiazolyl)benzonitrile
- BRD-K03503561-001-01-4
- Benzonitrile, 4-[2-[(1R,2R)-2-(2,4-difluro-phenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-
- DB06440
- UNII-95YH599JWV
- RAVUCONAZOLE [WHO-DD]
- ravuconazol
- BDBM50011476
- Benzonitrile, 4-(2-((1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl)-4-thiazolyl)-
- CHEBI:143825
- Q7296826
- BMS 207147;ER 30346;BMS207147;ER30346;BMS-207147;ER-30346
- ravuconazolum
- HY-14272
- (2R,3R)-3-[4-(4-cyanophenyl)thiazol-2-yl]-1-(1H-1,2,4-triazol-1-yl)-2-(2,4-difluorophenyl)-butan-2-ol
- (2R,3R)-3-[4-(4-cyanophenyl)thiazol-2-yl]-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
- Benzonitrile, 4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1H-1,2,4-triazol-1-yl)propyl]-4-thiazolyl]-, [R-(R*,R*)]-
- (1R,2R)-4-[2-[2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-[1,2,4]triazol-1-yl-propyl]thiazol-4-yl]benzonitrile
- Ravuconazole [INN]
- 4-[2-[(1R,2R)-2-(2,4-difluorophenyl)-2-hydroxy-1-methyl-3-(1,2,4-triazol-1-yl)propyl]thiazol-4-yl]benzonitrile
- AKOS015962202
- D02556
- RAVUCONAZOLE [MART.]
- 4-(2-((2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-yl)benzonitrile
- CHEMBL294029
- OPAHEYNNJWPQPX-RCDICMHDSA-N
- BMS-207147;ER-30346
- EX-A3369
- 3-(4-(4-cyanophenyl)thiazol-2-yl)-2-(2,4-difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-2-butanol
- RAVUCONAZOLE [MI]
- 182760-06-1
- MFCD00941002
- 4-[2-[(2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-4-(1,2,4-triazol-1-yl)butan-2-yl]-1,3-thiazol-4-yl]benzonitrile
- Ravuconazole (prop.INN)
- 194798-96-4
- MS-27838
- BCP9000424
- 4-(2-((2R,3R)-Rel-3-(2,4-difluorophenyl)-3-hydroxy-4-(1H-1,2,4-triazol-1-yl)butan-2-yl)thiazol-4-yl)benzonitrile
- SCHEMBL939026
- BCP05803
- CS-6927
- MDL： MFCD00941002
- Inchi： 1S/C22H17F2N5OS/c1-14(21-28-20(10-31-21)16-4-2-15(9-25)3-5-16)22(30,11-29-13-26-12-27-29)18-7-6-17(23)8-19(18)24/h2-8,10,12-14,30H,11H2,1H3/t14-,22+/m0/s1
- InChI Key： OPAHEYNNJWPQPX-RCDICMHDSA-N
- SMILES： S1C=C(C2C=CC(C#N)=CC=2)N=C1[C@H](C)[C@@](C1C=CC(=CC=1F)F)(CN1C=NC=N1)O

Computed Properties

Exact Mass: 437.11200
Monoisotopic Mass: 437.112187
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 657
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.5
Topological Polar Surface Area: 116

Experimental Properties

Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 64-66°C
Boiling Point: 674.9°C at 760 mmHg
Flash Point: 362°C
Refractive Index: 1.665
Solubility: Insuluble (9.6E-4 g/L) (25 ºC),
PSA: 115.86000
LogP: 4.24298
Specific Rotation: D24 -29.1° (c = 1.03 in methanol)
Optical Activity: [α]/D -27 to -33°, c = 1 in methanol

Ravuconazole Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Ravuconazole Pricemore >>

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